(3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid

Catalog No.
S13987802
CAS No.
M.F
C8H10BNO3
M. Wt
178.98 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic a...

Product Name

(3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid

IUPAC Name

3,4-dihydro-2H-1,4-benzoxazin-8-ylboronic acid

Molecular Formula

C8H10BNO3

Molecular Weight

178.98 g/mol

InChI

InChI=1S/C8H10BNO3/c11-9(12)6-2-1-3-7-8(6)13-5-4-10-7/h1-3,10-12H,4-5H2

InChI Key

DSMYMVBTVMZREI-UHFFFAOYSA-N

Canonical SMILES

B(C1=C2C(=CC=C1)NCCO2)(O)O

(3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid is a boronic acid derivative of a benzoxazine compound. It features a heterocyclic structure that includes a boron atom, which is characteristic of boronic acids. This compound has garnered attention in medicinal chemistry due to its potential applications in drug development, particularly in the synthesis of biologically active molecules.

Molecular Structure

The molecular formula for (3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid is C8H10BNO3C_8H_{10}BNO_3, with a molecular weight of approximately 178.98 g/mol. The compound's structure consists of a benzoxazine ring fused with a boronic acid group, which enhances its reactivity and biological activity.

Typical of boronic acids. These include:

  • Suzuki Coupling Reactions: This compound can be utilized in cross-coupling reactions, where it reacts with aryl halides to form biaryl compounds.
  • Formation of Boronate Esters: The boronic acid group can react with alcohols to form boronate esters, which are useful intermediates in organic synthesis.
  • Nucleophilic Substitution: The compound may undergo nucleophilic attacks due to the electrophilic nature of the boron atom.

Research indicates that (3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid exhibits significant biological activity, particularly in cancer research. It has been shown to interact with specific cellular targets involved in tumor growth and proliferation:

  • Anticancer Properties: The compound has demonstrated efficacy against various cancer cell lines, notably breast cancer cells such as MCF 7 and MDA-MB-231. Its mechanism involves the inhibition of cellular functions critical for cancer cell survival and proliferation.
  • Potential as a Drug Candidate: The unique structure allows it to serve as a scaffold for the development of new anticancer drugs, leveraging its ability to bind to target proteins effectively.

Synthesis of (3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid can be achieved through several methods:

  • One-Pot Synthesis: A multi-component reaction can be employed where starting materials are reacted simultaneously to form the desired product efficiently.
  • Regioselective Synthesis: Specific methodologies allow for the selective formation of the compound from simpler precursors, emphasizing control over reaction conditions to yield high purity products.
  • Chemoenzymatic Methods: Enzymatic catalysis can be utilized in the synthesis process to enhance specificity and yield while minimizing by-products.

The applications of (3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid span various fields:

  • Pharmaceutical Development: Its role as an intermediate in synthesizing complex pharmaceuticals positions it as a valuable compound in drug formulation.
  • Material Science: Due to its unique chemical properties, it may also find applications in developing novel materials with specific electronic or optical characteristics.

Interaction studies have focused on understanding how (3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid interacts with biological macromolecules:

  • Binding Affinity: Research has shown that this compound binds effectively to certain proteins involved in cancer progression.
  • Mechanistic Studies: Investigations into its mode of action reveal that it disrupts key signaling pathways that cancer cells rely on for growth and survival .

Several compounds are structurally or functionally similar to (3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid. Here are notable examples:

Compound NameCAS NumberSimilarity Index
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazin-3(4H)-one943994-02-30.73
(2-Oxo-2,3-dihydrobenzo[d]oxazol-6-yl)boronic acid1016644-38-40.71
(3-Morpholinophenyl)boronic acid863377-22-40.71
(3-Acrylamidophenyl)boronic acid99349-68-50.70
5-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one177210-33-20.70

Uniqueness

(3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-yl)boronic acid stands out due to its specific structural features that allow for targeted biological activity against cancer cells while also serving as a versatile building block in organic synthesis. Its ability to participate in diverse

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

3

Exact Mass

179.0753733 g/mol

Monoisotopic Mass

179.0753733 g/mol

Heavy Atom Count

13

Explore Compound Types